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Compound of Interest

Compound Name: Sulfoxide

Cat. No.: B087167

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of
sulfoxide metabolites, crucial in drug development and metabolism studies. The protocols
cover a range of techniques from high-throughput screening assays to definitive liquid
chromatography-mass spectrometry (LC-MS/MS) methods.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantitative Analysis

LC-MS/MS is the gold standard for the accurate quantification of drug metabolites, including
sulfoxides, in complex biological matrices.[1][2] Its high sensitivity and selectivity allow for the
detection of low-abundance metabolites.[2]

Experimental Workflow: LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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